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Compound of Interest

Compound Name: 1,5-Diiodopentane

Cat. No.: B146698 Get Quote

Welcome to the technical support center for 1,5-diiodopentane. This resource is designed for

researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions (FAQs) for optimizing reaction conditions involving

this versatile reagent.

I. Properties, Handling, and Storage
This section provides essential information on the physical and chemical properties of 1,5-
diiodopentane, along with guidelines for its safe handling and proper storage to ensure its

stability and reactivity.

Frequently Asked Questions (FAQs):

Q1: What are the key physical and chemical properties of 1,5-diiodopentane?

A1: 1,5-diiodopentane is a colorless to light yellow liquid.[1] It is insoluble in water but soluble

in common organic solvents.[1] Due to the presence of iodine atoms, it is sensitive to light and

should be stored accordingly to prevent degradation.[1] Many commercial products contain a

stabilizer like copper chips.

Table 1: Physical and Chemical Properties of 1,5-Diiodopentane
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Property Value Reference(s)

Molecular Formula C₅H₁₀I₂ [2][3]

Molecular Weight 323.94 g/mol [3]

Appearance Colorless to light yellow liquid [1]

Boiling Point 101-102 °C at 3 mmHg

Density 2.177 g/mL at 25 °C

Refractive Index 1.6002 (at 20 °C)

Solubility
Insoluble in water; soluble in

organic solvents
[1]

Stability Light-sensitive [1]

Q2: How should 1,5-diiodopentane be handled and stored?

A2: Due to its light sensitivity, 1,5-diiodopentane should be stored in a cool, dark place,

preferably under an inert atmosphere such as argon or nitrogen.[3] It is incompatible with

strong oxidizing agents and strong bases.[1] Standard personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn when handling this compound.

All manipulations should be performed in a well-ventilated fume hood.

II. Synthesis of 1,5-Diiodopentane (Finkelstein
Reaction)
The most common laboratory synthesis of 1,5-diiodopentane involves the Finkelstein reaction,

where a dihaloalkane (typically 1,5-dichloropentane or 1,5-dibromopentane) is treated with an

excess of sodium iodide.

Troubleshooting Guide:

Problem: Low or no conversion to 1,5-diiodopentane.
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Possible Cause
Troubleshooting
Suggestion

Rationale

Insufficient reaction time or

temperature

Increase the reflux time or

reaction temperature.

The Finkelstein reaction is an

equilibrium process. Driving

the reaction to completion may

require more forcing

conditions.

Precipitation of sodium iodide

Ensure the solvent is

anhydrous acetone. Use a

sufficient volume of solvent to

maintain solubility of NaI.

The reaction is driven by the

precipitation of the less soluble

sodium chloride or bromide in

acetone.[4] If NaI precipitates,

the concentration of the

nucleophile decreases.

Poor quality of starting material
Use freshly distilled 1,5-

dihalopentane.

Impurities in the starting

material can interfere with the

reaction.

Experimental Protocol: Finkelstein Reaction for 1,5-Diiodopentane Synthesis

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add sodium iodide (2.5 equivalents) and anhydrous acetone.

Addition of Dihalide: To the stirred suspension, add 1,5-dibromopentane (1.0 equivalent)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. The formation of

a white precipitate (sodium bromide) will be observed.

Work-up: After cooling to room temperature, filter the reaction mixture to remove the

precipitated sodium bromide. Evaporate the acetone under reduced pressure.

Purification: Dissolve the residue in diethyl ether and wash with water and then with a dilute

solution of sodium thiosulfate to remove any residual iodine. Dry the organic layer over

anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain

crude 1,5-diiodopentane. Further purification can be achieved by vacuum distillation.
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Reaction Setup

Reaction Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146698#optimizing-reaction-conditions-for-1-5-
diiodopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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